n-Butyl alpha-isocyanopropionate
Cat. No. B8680923
M. Wt: 155.19 g/mol
InChI Key: NQUOYYARPZVTHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06713630B2
Procedure details
A continuously operated dividing wall column (4.8 m×64 mm) packed with 3×3 mm V2A Raschig rings and a dividing wall of height 2.4 m having 60 theoretical plates was charged with a mixture of 13.1% by weight of n-butyl α-isocyanopropionate (R1 =n-butyl, R2=methyl), 32.2% by weight of monochlorobenzene and 50.1% by weight of tri-n-butylamine.
Identifiers
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REACTION_CXSMILES
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[N+:1]([CH:3]([CH3:11])[C:4]([O:6][CH2:7][CH2:8][CH2:9][CH3:10])=[O:5])#[C-:2].C(N(CCCC)CCCC)CCC>ClC1C=CC=CC=1>[CH3:11][C:3]1[N:1]=[CH:2][O:5][C:4]=1[O:6][CH2:7][CH2:8][CH2:9][CH3:10]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](#[C-])C(C(=O)OCCCC)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCC)N(CCCC)CCCC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClC1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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CC=1N=COC1OCCCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
